N-(cyclopropylsulfonyl)-3-(1-hydroxy-1,3-dihydrobenzo[c][1,2]oxaborol-7-yl)propanamide

Specification

• Molecular Formula: C13H16BNO5S
• Molecular Weight: 309.2 g/mol
• IUPAC Name: N-cyclopropylsulfonyl-3-(1-hydroxy-3H-2,1-benzoxaborol-7-yl)propanamide
• Standard InChI: InChI=1S/C13H16BNO5S/c16-12(15-21(18,19)11-5-6-11)7-4-9-2-1-3-10-8-20-14(17)13(9)10/h1-3,11,17H,4-8H2,(H,15,16)
• Standard InChI Key: UUFXRJJDJKPDFF-UHFFFAOYSA-N
• Canonical SMILES: B1(C2=C(CO1)C=CC=C2CCC(=O)NS(=O)(=O)C3CC3)O

Introduction

N-(cyclopropylsulfonyl)-3-(1-hydroxy-1,3-dihydrobenzo[c]oxaborol-7-yl)propanamide is a complex organic compound with the CAS number 1268335-83-6. It is a propanamide derivative that incorporates a cyclopropylsulfonyl group and a benzo[c]oxaborol moiety. This compound is of interest in various chemical and pharmaceutical applications due to its unique structural features.

Synthesis and Preparation

The synthesis of N-(cyclopropylsulfonyl)-3-(1-hydroxy-1,3-dihydrobenzo[c]oxaborol-7-yl)propanamide involves several steps, typically starting from commercially available precursors. The exact synthesis protocol may vary depending on the desired yield and purity, but it generally involves the reaction of a benzo[c]oxaborol derivative with a cyclopropylsulfonyl chloride in the presence of a base.

Applications and Research Findings

While specific applications of N-(cyclopropylsulfonyl)-3-(1-hydroxy-1,3-dihydrobenzo[c]oxaborol-7-yl)propanamide are not widely documented, compounds with similar structures are often investigated for their potential biological activities, such as enzyme inhibition or receptor binding. The presence of the boron-containing ring system suggests potential utility in boron-based therapeutic agents.

Safety and Handling

Handling this compound requires caution due to its potential reactivity and toxicity. It is essential to follow proper safety protocols, including wearing protective gear and ensuring good ventilation.

Safety Precautions Table

Precautionary Statement	Description
P101	If medical advice is needed, have product container or label at hand.
P102	Keep out of reach of children.
P103	Read label before use.
P201	Obtain special instructions before use.
P202	Do not handle until all safety precautions have been read and understood.